Cas no 1451393-18-2 (2-Bromo-6-(trifluoromethoxy)phenyboronic acid)

• Product Name: 2-Bromo-6-(trifluoromethoxy)phenyboronic acid
• CAS No: 1451393-18-2
• MF: C₇H₅BBrF₃O₃
• MW: 284.823012113571
• MDL: MFCD11111908
• CID: 4600599
• Update Time: 2023-11-22

2-Bromo-6-(trifluoromethoxy)phenyboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid
• 2-Bromo-6-(trifluoromethoxy)phenyboronic acid
• [2-bromo-6-(trifluoromethoxy)phenyl]boronic acid
• 2-Bromo-6-(trifluoromethoxy)phenylboronic acid
• BIC39318
• Y2268
• Z1314
• D71470

• MDL： MFCD11111908
• Inchi： 1S/C7H5BBrF3O3/c9-4-2-1-3-5(6(4)8(13)14)15-7(10,11)12/h1-3,13-14H
• InChI Key： XXGWXPRGFVBJKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1B(O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 49.7